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Compound of Interest

Bis(4-aminocyclohexyl)methyl
Compound Name:
carbamate

Cat. No.: B103177

Technical Guide: Bis(4-aminocyclohexyl)methyl
carbamate

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Bis(4-aminocyclohexyl)methyl carbamate, a
chemical compound relevant in various research and development applications.

Physicochemical Properties

The fundamental molecular characteristics of Bis(4-aminocyclohexyl)methyl carbamate are
summarized below.

Property Value
Molecular Formula C14H27N302[1][2][3]
Molecular Weight 269.38 g/mol [2][3]

4,4'-Methylenebis(cyclohexylamine) carbamate,
Diak No. 4[1][3]

Alternate Names

CAS Number 15484-34-1[1][2][3]
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Logical Relationship of Compound Data

The following diagram illustrates the direct association between the compound’'s nomenclature
and its core physicochemical properties.

Bis(4-aminocyclohexyl)methyl carbamate

Molecular Formula Molecular Weight
C14H27N302 269.38 g/mol

Click to download full resolution via product page

Compound Name to Molecular Properties Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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